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Introduction

Strontium (Sr) is an alkaline earth metal with four naturally occurring stable isotopes: Strontium-
84 (84Sr), Strontium-86 (8°Sr), Strontium-87 (87Sr), and Strontium-88 (88Sr). While Strontium-
86 itself is not directly used as a standalone tracer, it serves a critical and indispensable role in
scientific research as the stable reference isotope for its radiogenic counterpart, Strontium-87.
The vast majority of scientific applications leverage the Strontium-87 to Strontium-86 ratio
(8”Sr/88Sr), a powerful tracer for understanding a wide array of processes in geology,
archaeology, environmental science, and oceanography.

Strontium-87 is uniquely formed by the beta decay of Rubidium-87 (8’Rb), a naturally occurring
radioactive isotope with a very long half-life of approximately 48.8 billion years.[1][2]
Consequently, the 87Sr/8eSr ratio in any given material is a function of its age, its initial
Rubidium-to-Strontium content (Rb/Sr), and the 87Sr/86Sr ratio of its source materials.[3][4]
Because Strontium-86 is stable and not produced by radioactive decay, it provides a constant
baseline against which the enrichment of 8’Sr can be precisely measured. This principle is the
foundation of its utility as a geochemical "fingerprint."[1][2]

This guide provides a technical overview of the primary scientific research applications that rely
on the measurement of Strontium-86 within the 87Sr/86Sr isotopic system, details the
experimental protocols for its analysis, and presents relevant quantitative data.

Core Scientific Applications
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The utility of the 87Sr/8eSr ratio stems from the predictable variations in this value across

different geological materials. Rocks rich in Rubidium, such as old continental granites, develop

highly radiogenic (high) 87Sr/86Sr ratios over time, whereas rocks with low Rb/Sr, like young

volcanic basalts or marine carbonates, have much lower, non-radiogenic ratios.[5][6] This

isotopic signature is transferred through weathering into soils, water, and subsequently into the

biosphere with negligible fractionation, making it an ideal tracer of origin.[1][7]

Geochemistry and Geology

Geochronology (Rb-Sr Dating): The Rb-Sr method is a cornerstone of isotopic dating. By
measuring the 87Sr/86Sr and Rb/Sr ratios in multiple minerals from the same rock, scientists
can construct an isochron plot to determine the rock's age.[3][8]

Petrogenesis and Provenance: The 87Sr/8°Sr ratio helps to trace the origin and evolution of
magmas, identifying processes like crustal contamination or magma mixing.[4][9] In
sedimentology, it is used to determine the source area (provenance) of sediments in marine
and fluvial systems.[5][10]

Hydrogeology: This isotopic ratio is used to trace groundwater sources, determine flow
paths, and identify contamination from different water bodies or pollution sources.[1][11][12]
It can also be used to quantify water-rock interactions.[13]

Archaeology and Paleoanthropology

Human and Animal Migration: Strontium, behaving similarly to calcium, is incorporated into
the bones and tooth enamel of organisms through their diet.[7][10] Since tooth enamel forms
during childhood and does not remodel, its 87Sr/8°Sr signature is a permanent record of the
geological region where an individual lived during their youth.[1][14] By comparing the 8’Sr/
86Sr of archaeological remains to the values in the local environment (isoscape), researchers
can distinguish between local and non-local individuals, thereby reconstructing past mobility
and migration patterns.[14][15][16]

Environmental Science and Forensics

Source Tracking and Contamination: The 87Sr/8¢Sr ratio is a powerful tool for tracing the
sources of pollutants in watersheds, identifying atmospheric deposition, and tracking mineral
weathering.[11][13][17]
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» Ecological and Food Web Studies: Isotopic analysis of animal tissues can reveal migration
patterns, foraging ranges, and the geological origins of nutrients in an ecosystem.[7][18]

e Forensic Provenancing: The technique is applied in forensic science to determine the
geographic origin of various materials, including illicit drugs, food products like wine, and
unidentified human remains.[1][19]

Oceanography and Paleoclimatology

o Strontium Isotope Stratigraphy (SIS): The 87Sr/2°Sr ratio of global seawater has changed
systematically over geological time, influenced by the competing inputs of strontium from
continental weathering (high 87Sr/8eSr) and hydrothermal activity at mid-ocean ridges (low
87Sr/86Sr).[5][20] By measuring the 87Sr/86Sr in well-preserved marine fossils like foraminifera
or brachiopods, scientists can date marine sedimentary rocks with high precision.[1][5][21]

Data Presentation

Quantitative data is essential for interpreting 87Sr/86Sr measurements. The tables below
summarize the natural isotopic abundance of Strontium and typical 8’Sr/86Sr ratios found in
various key reservoirs.

Table 1: Natural Abundance of Strontium Isotopes

Isotope Natural Abundance (%) Notes

84gr 0.56% Stable, non-radiogenic

Stable, non-radiogenic, used

86Sr 9.86% }

as the reference isotope

Stable, partially radiogenic
87Gr 7.00% P Y g

(from 8’Rb decay)

Stable, non-radiogenic, used
883y 82.58% for instrumental mass

fractionation correction

Source: Data compiled from multiple geological resources.[1][3]
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Table 2: Typical 87Sr/8®Sr Ratios in Common Geological and Environmental Materials

Material /| Reservoir

Typical 87Sr/8¢Sr Ratio
Range

Significance

Globally uniform value,

Modern Seawater ~0.7092 serves as a baseline for
marine studies.[6]
Mid-Ocean Ridge Basalt Represents the mantle; low
0.702 - 0.704

(MORB)

Rb/Sr content.[5]

Old Continental Crust (e.g.,

Granite)

> 0.710 (often 0.720+)

High Rb/Sr content leads to
accumulation of radiogenic

87Sr over time.[5][6]

Paleozoic Marine Carbonates

0.7073 - 0.7090

Reflects the seawater
composition at the time of

deposition.[6]

Young Volcanic Arcs

0.703 - 0.705

Low ratios characteristic of

young, mantle-derived rocks.

[5]

River Water

Highly variable (e.g., ~0.708 to
>0.720)

Reflects the average geology
of the watershed it drains.[5]
[12]

Source: Data compiled from multiple geochemical and archaeological studies.[5][6][12]

Experimental Protocols

The precise measurement of the 8Sr/8Sr ratio is a multi-step process requiring meticulous

laboratory procedures to prevent contamination and ensure accuracy.

Methodology: 87Sr/86Sr Analysis

1. Sample Preparation and Digestion:
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Objective: To bring the strontium from a solid sample (e.g., rock, tooth enamel, bone) into a
solution for chemical processing.

Protocol for Carbonates and Skeletal Tissues: The sample surface is first mechanically or
chemically cleaned to remove contaminants. For tooth enamel, a small portion is often drilled
or ablated using a micro-mill. The powdered sample (~5-10 mg) is dissolved in a weak acid,
such as 2.5 M HCl or 3.5 N HNOs.[22]

Protocol for Silicate Rocks: Rock powders are completely dissolved using a mixture of strong
acids, typically hydrofluoric (HF) and nitric (HNOs) acids, in a sealed vessel under heat.[8]

Protocol for Water: Water samples (~15-50 mL) are acidified with high-purity HNOs and
evaporated to dryness. The residue is then re-dissolved in acid for the next step.[22]

. Strontium Separation (lon-Exchange Chromatography):

Objective: To isolate strontium from the sample matrix, especially from Rubidium (Rb) and
Calcium (Ca). 8’Rb has the same mass as 8’Sr and causes a direct isobaric interference
during mass spectrometry.

Protocol: The dissolved sample is loaded onto a chromatography column packed with a
specialized material, such as Eichrom Sr-spec™ resin, which has a high affinity for
strontium.[4][22]

o The column is first conditioned with an acid (e.g., 3.5 N HNO3).

o The sample solution is loaded onto the column.

o A"wash" step is performed using the same acid to elute matrix elements (like Ca, K, Rb)
while Sr remains bound to the resin.

o Finally, the purified strontium is eluted from the column using a different concentration of
acid or deionized water.[22]

Quality Control: The entire procedure is conducted in a cleanroom environment using ultra-
pure reagents to minimize procedural blanks (contamination from the lab).[4]
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3. Mass Spectrometry:
e Objective: To precisely measure the isotope ratios of the purified strontium.
e Instrumentation:

o Thermal lonization Mass Spectrometry (TIMS): A traditional and highly precise method.
The purified Sr sample is loaded onto a metal filament, which is heated until the Sr atoms
ionize. The resulting ion beam is accelerated through a magnetic field that separates the
isotopes by mass, which are then measured by detectors.[8][9]

o Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS): A more
modern, higher-throughput technique. The sample solution is introduced into a hot argon
plasma, which ionizes the Sr atoms. The ion beam is then passed to a mass spectrometer
with multiple detectors (collectors) that simultaneously measure the different Sr isotopes.
[4][23]

o Laser Ablation (LA)-MC-ICP-MS: Used for in-situ analysis of solid samples. A high-energy
laser beam ablates a microscopic spot on the sample (e.g., a cross-section of a tooth),
and the vaporized material is carried into the MC-ICP-MS for analysis. This allows for
high-resolution mapping of isotopic variations within a sample.[24][25]

4. Data Correction and Normalization:

e Mass Fractionation Correction: During analysis, heavier isotopes are ionized and transmitted
less efficiently than lighter ones. This instrumental mass bias is corrected by normalizing the
measured ratios to a constant, known ratio of two stable isotopes, typically 86Sr/28Sr =
0.1194.

o Standard Referencing: To ensure accuracy and inter-laboratory comparability, the measured
values are referenced against a certified standard material with a known 87Sr/86Sr ratio, such
as NIST SRM 987 (87Sr/2°Sr = 0.710248).[4][9]

Visualizations

The following diagrams illustrate the core concepts and workflows related to the use of the
87Sr/8eSr isotopic system.
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Caption: The Rb-Sr decay system, showing how the decay of 8’Rb increases the amount of
87Sr over time.
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Caption: Standard experimental workflow for the analysis of the 87Sr/86Sr isotope ratio.

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b083252?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Bedrock Geology
(Source of 87Sr/86Sr signature)

Soil & Groundwater
(Bioavailable Sr)

Plants

(Uptake via roots) Drinking

Consumption

Animals / Humans
(Incorporation into tissues
via diet & water)

Biomineralization

Bone & Tooth Enamel
(Record of &7Sr/8eSr signature)

Click to download full resolution via product page

Caption: The pathway of the 87Sr/28Sr signature from geology into the biosphere.

Application in Drug Development

While stable isotopes are used in drug development—for instance, Carbon-13 (13C) or
Deuterium (3H) are used to trace metabolic pathways or alter metabolic rates—there is
currently no significant, established application for Strontium-86 or the 87Sr/86Sr ratio in this
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field.[26][27][28] The research applications of Strontium-86 are overwhelmingly concentrated
in the earth, environmental, and anthropological sciences, where it serves as a powerful tracer
of provenance. The biological role of strontium, including the use of strontium ranelate as a
drug for osteoporosis, relates to its chemical properties as a calcium analogue, not its isotopic
composition.[29] The analytical techniques and the nature of the information provided by 8’Sr/
865r ratios are not typically suited to investigating the molecular signaling pathways or
pharmacokinetic profiles relevant to drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083252?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

